2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl nicotinate
2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl nicotinate
Brand Name:
Vulcanchem
CAS No.:
1556-70-3
VCID:
VC20925067
InChI:
InChI=1S/C21H13NO8/c23-12-7-15(26)17-16(8-12)29-19(10-3-4-13(24)14(25)6-10)20(18(17)27)30-21(28)11-2-1-5-22-9-11/h1-9,23-26H
SMILES:
C1=CC(=CN=C1)C(=O)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O
Molecular Formula:
C21H13NO8
Molecular Weight:
407.3 g/mol
2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl nicotinate
CAS No.: 1556-70-3
Cat. No.: VC20925067
Molecular Formula: C21H13NO8
Molecular Weight: 407.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1556-70-3 |
|---|---|
| Molecular Formula | C21H13NO8 |
| Molecular Weight | 407.3 g/mol |
| IUPAC Name | [2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl] pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C21H13NO8/c23-12-7-15(26)17-16(8-12)29-19(10-3-4-13(24)14(25)6-10)20(18(17)27)30-21(28)11-2-1-5-22-9-11/h1-9,23-26H |
| Standard InChI Key | BZIXWQIWHDSDHR-UHFFFAOYSA-N |
| SMILES | C1=CC(=CN=C1)C(=O)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O |
| Canonical SMILES | C1=CC(=CN=C1)C(=O)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O |
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